4',5'-Dichloro-3',6'-dihydroxy-2',7'-dimethoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid
Overview
Description
Scientific Research Applications
Anti-Corrosion Applications
One of the significant applications of derivatives structurally related to the mentioned compound is in the field of anti-corrosion. A study focused on the synthesis, characterization, and anti-corrosion behavior of a xanthene derivative, specifically highlighting its role as an environmentally friendly compound for the inhibition of corrosion in mild steel in an acidic solution. The study found that the synthesized xanthene derivative exhibits high inhibition efficiency, making it a potential candidate for corrosion protection strategies in industrial applications (Arrousse et al., 2020).
Organic Synthesis and Reactivity
Derivatives related to the compound have also been studied for their potential in organic synthesis and reactivity. For example, research into the reactions of aryldiazomethanes with chloranil has provided insights into the synthesis of stilbenes and spiro-oxetanes, contributing to the understanding of reaction mechanisms in organic chemistry (Oshima & Nagai, 1980).
Catalysis and Green Chemistry
In the realm of catalysis and green chemistry, compounds structurally related to 4',5'-Dichloro-3',6'-dihydroxy-2',7'-dimethoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylic acid have been utilized as catalysts for the synthesis of diverse organic compounds. A notable study demonstrated the use of cellulose sulfuric acid as a biopolymer-based catalyst for the synthesis of dibenzo[b,i]xanthene derivatives, highlighting the efficiency and environmental benefits of using renewable resources in chemical syntheses (Azimi & Kefayati, 2013).
Safety and Hazards
properties
IUPAC Name |
4',5'-dichloro-3',6'-dihydroxy-2',7'-dimethoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14Cl2O9/c1-31-13-6-11-19(15(24)17(13)26)33-20-12(7-14(32-2)18(27)16(20)25)23(11)10-4-3-8(21(28)29)5-9(10)22(30)34-23/h3-7,26-27H,1-2H3,(H,28,29) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVDYNPKNLYWWHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C2C(=C1)C3(C4=C(C=C(C=C4)C(=O)O)C(=O)O3)C5=CC(=C(C(=C5O2)Cl)O)OC)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14Cl2O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80436186 | |
Record name | 4',5'-Dichloro-3',6'-dihydroxy-2',7'-dimethoxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80436186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
505.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82855-39-8 | |
Record name | 4',5'-Dichloro-3',6'-dihydroxy-2',7'-dimethoxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80436186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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